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Compound of Interest

Compound Name:
2-Chloro-6-methylpyridine-3,4-

dicarbonitrile

CAS No.: 95058-94-9

Cat. No.: B12956370 Get Quote

Executive Summary & Chemical Profile
2-Chloro-6-methylpyridine-3,4-dicarbonitrile (CAS: 116668-52-1) presents a dual-hazard

profile characteristic of halogenated heteroaromatics and organic nitriles. Unlike simple

inorganic cyanides (e.g., NaCN), the cyano groups here are covalently bonded to the pyridine

ring. However, under specific thermal or acidic stress, this molecule can liberate Hydrogen

Cyanide (HCN), while combustion generates Hydrogen Chloride (HCl) and Nitrogen Oxides

(NOx).

Effective disposal requires a zero-tolerance policy for drain disposal and strict segregation from

acidic waste streams to prevent the accidental generation of lethal gases.

Physicochemical Properties Relevant to Disposal
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Property Data Operational Implication

Molecular Formula C₈H₄ClN₃
High Nitrogen/Chlorine content
requires scrubbed incineration.

Physical State Solid (Powder/Crystal)
Dust control is critical during
waste transfer to prevent
inhalation.

Reactivity Acid-sensitive (HCN risk)
NEVER commingle with acidic
waste streams (e.g., waste
HCl/H₂SO₄).

Solubility Low in water; Soluble in
organics

Waste will likely be in organic
solvent streams (DCM, Ethyl
Acetate).

Combustion Generates HCl, HCN, NOx
Incineration must occur at
facilities with secondary
combustion chambers.

The "Self-Validating" Segregation System
The most common failure point in laboratory safety is the accidental mixing of incompatible

waste streams. You must implement a Source-Segregation Protocol.

The Golden Rule: Treat this compound as a "Cyanide-Generating Organic."

Waste Stream Decision Logic (Graphviz)
The following diagram illustrates the mandatory decision logic for segregating this specific

chemical.
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Waste Generation:
2-Chloro-6-methylpyridine-3,4-dicarbonitrile

Physical State?

Solid / Residue Liquid / Mother Liquor

Container A:
Solid Toxic Waste
(Double Bagged)

CRITICAL CHECK:
Is pH < 7?

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(EtOAc, MeOH)

Container B:
Halogenated Organics

+ Toxic Label

Container C:
Non-Halogenated Organics

+ Toxic Label

No (Neutral/Basic)

STOP: Neutralize First
(Risk of HCN)

Yes (Acidic)

Click to download full resolution via product page

Caption: Logical workflow for segregating 2-Chloro-6-methylpyridine-3,4-dicarbonitrile
waste. Note the critical pH check for liquid waste.

Detailed Disposal Workflows
Scenario A: Solid Waste (Pure Compound, Contaminated PPE)
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Classification: Hazardous Solid Waste (Toxic).

Container: Wide-mouth HDPE jar or steel drum with a locking ring.

Protocol:

Place the solid waste into a clear polyethylene bag (minimum 4 mil thickness).

Seal the bag with tape or a zip tie.

Place the sealed bag into the primary waste container.

Labeling: The tag must explicitly state: "Contains Organic Nitriles: 2-Chloro-6-
methylpyridine-3,4-dicarbonitrile. DO NOT COMPACT."

Disposal Path: Lab Pack -> High-Temperature Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Classification: Flammable/Toxic Liquid (or Halogenated/Toxic depending on solvent).

Pre-requisite: Check pH.[1][2] If acidic, neutralize carefully with saturated Sodium

Bicarbonate (NaHCO₃) to pH 8–9 before adding to the waste container to prevent HCN

evolution.

Container: Safety can (if non-halogenated) or coated glass/HDPE jug.

Protocol:

Verify the waste container is empty of acids.

Pour waste using a funnel in a fume hood.

Segregation: Do not mix with oxidizers (e.g., Nitric acid waste) as the nitrile group

can react violently.[3]

Disposal Path: Fuel Blending (if high BTU) or Incineration.

Scenario C: Spill Cleanup (Immediate Action)
PPE: Nitrile gloves (double gloved), lab coat, safety goggles, and a NIOSH-approved

respirator if dust is generated.
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Protocol:

Isolate: Evacuate the immediate area.

Cover: Do not dry sweep. Cover the spill with a specialized absorbent (e.g.,

Chemizorb® or vermiculite).

Deactivate (Optional for small traces): For trace residues on the bench, wipe with a

10% bleach solution (Sodium Hypochlorite) followed by water. Note: Do not use

bleach on the bulk chemical, as the reaction can be exothermic.

Collect: Scoop absorbed material into a disposal bag. Label as "Hazardous Waste:

Toxic Solid."

Scientific Rationale: Why Incineration?
While chemical hydrolysis (using NaOH/H₂O₂) can theoretically convert organic nitriles to

amides and then carboxylates, this is not recommended for routine disposal of 2-Chloro-6-
methylpyridine-3,4-dicarbonitrile in a research setting.

Complexity: The chlorine atom at position 2 is susceptible to nucleophilic attack (SNAr),

leading to complex degradation products that may still be toxic.

Safety: Incomplete hydrolysis can leave residual cyanide functionality.

Standard:Controlled Incineration at >1000°C is the only method that guarantees complete

destruction of the pyridine ring and mineralization of the chlorine (to HCl) and nitrogen (to

N₂/NOx), which are then captured by industrial scrubbers.

Regulatory Compliance (US EPA / RCRA)
In the United States, this waste must be coded correctly to ensure the receiving facility handles

it safely.
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Regulatory Category Code Justification

Characteristic Waste D003

Reactivity: Potential to
generate toxic gases
(cyanides) when exposed to
pH conditions between 2 and
12.[4]5.

Characteristic Waste D001
Ignitability: If the waste is
dissolved in a flammable
solvent (e.g., Ethyl Acetate).

Listed Waste F-List
If spent halogenated solvents
(DCM, etc.) are used (e.g.,
F002).[1]

Note: While this specific CAS is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR

261.33, the generator must apply "Process Knowledge." Due to the dicarbonitrile functionality

and biological activity, it should be managed with the same rigor as P-listed waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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